Cas no 89724-48-1 (Hexanoic acid, 3-[(cyclohexylcarbonyl)amino]-4-oxo-, methyl ester)

• Product name: Hexanoic acid, 3-[(cyclohexylcarbonyl)amino]-4-oxo-, methyl ester
• CAS No: 89724-48-1
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 591450
• PubChem ID: 13282910

Hexanoic acid, 3-[(cyclohexylcarbonyl)amino]-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-[(cyclohexylcarbonyl)amino]-4-oxo-, methyl ester
• methyl 3-(cyclohexanecarbonylamino)-4-oxohexanoate
• SCHEMBL10813060
• DTXSID40534576
• 89724-48-1
• Methyl 3-[(cyclohexanecarbonyl)amino]-4-oxohexanoate

• Inchi： InChI=1S/C14H23NO4/c1-3-12(16)11(9-13(17)19-2)15-14(18)10-7-5-4-6-8-10/h10-11H,3-9H2,1-2H3,(H,15,18)
• InChI Key： UKNHULMBEUQTJL-UHFFFAOYSA-N
• SMILES： CCC(=O)C(CC(=O)OC)NC(=O)C1CCCCC1

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.5Ų